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Compound of Interest

Compound Name: 1H-indole-2-carbohydrazide

Cat. No.: B185677

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1H-indole-2-carbohydrazide, a
key chemical intermediate in the synthesis of various biologically active compounds. This
document outlines its chemical properties, a detailed synthesis protocol, and explores the
mechanisms of action of its derivatives, which have shown promise in anticancer, antidiabetic,
and antimicrobial research.

Core Compound Properties

1H-indole-2-carbohydrazide is a heterocyclic organic compound that serves as a versatile
building block in medicinal chemistry.[1] Its indole core and hydrazide functional group make it
a valuable precursor for synthesizing a wide range of derivatives with diverse pharmacological
activities.

Quantitative Data Summary

The fundamental chemical and physical properties of 1H-indole-2-carbohydrazide are
summarized in the table below for easy reference.
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Property Value Source
Molecular Weight 175.19 g/mol [2]
Chemical Formula CoHoN30 [2]

CAS Number 5055-39-0 [2]
Physical Form Solid

Purity Typically =95%

2-8°C, sealed in a dry
Storage Temperature ]
environment
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Synthesis of 1H-Indole-2-Carbohydrazide

The synthesis of 1H-indole-2-carbohydrazide is a straightforward process, typically achieved
through the hydrazinolysis of an indole-2-carboxylate ester.

Experimental Protocol: Synthesis from Methyl 1H-
indole-2-carboxylate

This protocol details the synthesis of 1H-indole-2-carbohydrazide from methyl 1H-indole-2-
carboxylate and hydrazine.

Materials:

Methyl 1H-indole-2-carboxylate

Hydrazine

Ethanol

Water

Procedure:
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e A solution of methyl 1H-indole-2-carboxylate (3 mmol) and hydrazine (9 mmol) in ethanol (20
mL) is stirred at room temperature for 6 hours.[3]

o Following the reaction period, water is added to the reaction mixture.[3]

e The addition of water induces the precipitation of a white solid, which is the 1H-indole-2-
carbohydrazide product.[3]

The pure precipitate is then separated from the solution by filtration.[3]

Synthesis Workflow Diagram
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frring Add Water Filtration 1H-Indole-2-carbohydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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